2-Formyl-6-hydroxy-N,N-dimethylbenzamide

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-formyl-6-hydroxy-N,N-dimethylbenzamide
• InChI: InChI=1S/C10H11NO3/c1-11(2)10(14)9-7(6-12)4-3-5-8(9)13/h3-6,13H,1-2H3
• InChI Key: DGUNNEZKTYNPEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC=C1O)C=O

Description

2-Formyl-6-hydroxy-N,N-dimethylbenzamide is a substituted benzamide derivative characterized by a hydroxyl group at position 6, a formyl group at position 2, and an N,N-dimethylamide moiety. The hydroxyl and formyl groups confer unique electronic and steric properties, enabling participation in hydrogen bonding and directing effects in metal-catalyzed reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Formyl-6-hydroxy-N,N-dimethylbenzamide typically involves the formylation of 6-hydroxy-N,N-dimethylbenzamide. One common method is the Vilsmeier-Haack reaction, which uses N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3) as reagents. The reaction proceeds under mild conditions, typically at room temperature, to yield the desired product.

Industrial Production Methods

Industrial production of 2-Formyl-6-hydroxy-N,N-dimethylbenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Formyl-6-hydroxy-N,N-dimethylbenzamide can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The formyl group can be reduced to a hydroxymethyl group (-CH2OH) using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Thionyl chloride (SOCl2) for converting the hydroxyl group to a chloro group.

Major Products Formed

Oxidation: 2-Carboxy-6-hydroxy-N,N-dimethylbenzamide.

Reduction: 2-Hydroxymethyl-6-hydroxy-N,N-dimethylbenzamide.

Substitution: 2-Formyl-6-chloro-N,N-dimethylbenzamide.

Scientific Research Applications

2-Formyl-6-hydroxy-N,N-dimethylbenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 2-Formyl-6-hydroxy-N,N-dimethylbenzamide involves its interaction with specific molecular targets and pathways. The formyl group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The hydroxyl group can participate in hydrogen bonding, affecting the compound’s binding affinity and specificity.

Comparison with Similar Compounds

N,N-Diethyl-2-formyl-6-methoxy-benzamide (CAS ID: 70946-17-7)

• Structure : Similar backbone but features a methoxy group at position 6 and N,N-diethylamide.
• Impact : The methoxy group (electron-donating) reduces acidity compared to the hydroxyl group in the target compound, altering solubility and reactivity in nucleophilic substitutions .
• Applications : Used as an intermediate in agrochemical synthesis due to enhanced lipophilicity from the ethyl groups .

2-Benzyloxy-N,N-diethyl-6-formyl-benzamide (CAS ID: Not provided)

• Structure : Benzyloxy group at position 2 and formyl group at position 4.

Reactivity in Catalytic Reactions

N,N-Dimethylbenzamide Derivatives (e.g., 4-methoxy-N,N-dimethylbenzamide)

• Reactivity : Electron-donating para-substituents (e.g., methoxy) yield 82–100% esterification efficiency, while electron-withdrawing groups reduce yields to 64% .
• Comparison : The ortho-formyl and hydroxy groups in 2-Formyl-6-hydroxy-N,N-dimethylbenzamide may enhance chelation with metals (e.g., Au-Pd catalysts), improving oxidative coupling efficiency compared to para-substituted analogs .

Spectroscopic and Chromatographic Behavior

N-Methylbenzamide vs. N,N-Dimethylbenzamide

• Retention Indices : N,N-Dimethylbenzamide exhibits a −80 unit deviation in chromatographic retention compared to primary amides, attributed to reduced polarity from alkylation .
• Target Compound : The hydroxyl group in 2-Formyl-6-hydroxy-N,N-dimethylbenzamide likely increases polarity, shifting retention indices closer to primary amides, while the formyl group may introduce unique UV-Vis absorbance characteristics .

Structural Conformation

2-Amino-6-chloro-N-methylbenzamide

• Dihedral Angle : The benzene ring and amide group form a 68.39° angle, influencing crystal packing via N–H···O hydrogen bonds .
• Target Compound : The formyl and hydroxy groups may reduce this angle, enhancing planarity and π-π stacking in solid-state structures .

Data Tables

Table 1: Substituent Effects on Reactivity

Compound	Substituents (Positions)	Esterification Yield	Key Reactivity Feature	Reference
4-Methoxy-N,N-dimethylbenzamide	Methoxy (para)	82%	Electron-donating para group
2-Formyl-6-hydroxy-N,N-dimethylbenzamide	Formyl (ortho), Hydroxy (para)	N/A*	Chelation-enhanced catalysis

Table 2: Chromatographic Retention Indices

Compound	Retention Index Deviation	Key Functional Groups	Reference
N,N-Dimethylbenzamide	−80 units	N,N-dimethylamide
2-Formyl-6-hydroxy-N,N-dimethylbenzamide	Estimated −40 to −60 units	Hydroxyl, formyl

Key Research Findings

Directing Group Utility: The hydroxyl and formyl groups in 2-Formyl-6-hydroxy-N,N-dimethylbenzamide enable N,O-bidentate coordination, enhancing efficiency in Au-Pd-catalyzed C–H functionalization compared to monodentate analogs like N,N-diethyl derivatives .

Steric vs. Electronic Effects : Methoxy and benzyloxy substituents in analogs reduce hydrogen-bonding capacity, limiting applications in crystal engineering compared to the hydroxyl-bearing target compound .

Synthetic Versatility: The formyl group allows further derivatization (e.g., condensation reactions), distinguishing it from halogenated analogs like 2-amino-6-chloro-N-methylbenzamide .